Cas no 2168294-35-5 (2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one)

2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one is a heterocyclic compound featuring a brominated pyrazinopyrazine core, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity, enabling selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, making it valuable for constructing complex molecular architectures. The fused pyrazine rings contribute to its electron-deficient character, useful in materials science for designing conjugated systems or optoelectronic materials. This compound’s stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry, particularly in the development of kinase inhibitors or other bioactive molecules. Its structural features offer a balance of reactivity and selectivity for targeted synthetic modifications.
2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one structure
2168294-35-5 structure
Product Name:2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one
CAS No:2168294-35-5
MF:C6H5BrN4O
MW:229.03
MDL:MFCD30492061
CID:4711215
PubChem ID:154729868
Update Time:2025-06-07

2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one Chemical and Physical Properties

Names and Identifiers

    • AS-77941
    • 2-bromo-7,8-dihydro-5H-pyrazino[2,3-b]pyrazin-6-one
    • 2168294-35-5
    • 6-BROMO-2H,3H,4H,8H-PYRAZINO[2,3-B][1,4]DIAZIN-2-ONE
    • Pyrazino[2,3-b]pyrazin-2(1H)-one, 6-bromo-3,4-dihydro-
    • 6-Bromo-3,4-dihydropyrazino[2,3-b]pyrazin-2(1h)-one
    • D94267
    • 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one
    • MDL: MFCD30492061
    • Inchi: InChI=1S/C6H5BrN4O/c7-3-1-8-6-5(10-3)9-2-4(12)11-6/h1H,2H2,(H,9,10)(H,8,11,12)
    • InChI Key: WIUUTBQOIREXQC-UHFFFAOYSA-N
    • SMILES: C1C(=O)NC2=NC=C(N=C2N1)Br

Computed Properties

  • Exact Mass: 227.96467g/mol
  • Monoisotopic Mass: 227.96467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 66.9Ų

2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one Pricemore >>

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Additional information on 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one

2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one

The compound 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one (CAS No. 2168294-35-5) is a highly specialized organic molecule with a unique structural composition. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazino[2,3-b]pyrazine framework. The presence of the bromine atom at the 2-position and the ketone group at the 6-position imparts distinctive chemical properties to this molecule, making it a subject of interest in various research domains.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one through multi-component reactions and microwave-assisted techniques. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in advanced materials and pharmaceuticals. The structural integrity of this compound has been thoroughly investigated using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its three-dimensional arrangement and electronic environment.

The electronic properties of 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one have been a focal point of recent studies. Computational chemistry tools, including density functional theory (DFT), have been employed to analyze its frontier molecular orbitals and reactivity patterns. These studies reveal that the bromine substituent significantly influences the electronic distribution, making it a potential candidate for use in optoelectronic devices and sensors. Furthermore, the compound's ability to engage in hydrogen bonding and π–π interactions has been highlighted as key factors in its potential application as a building block for supramolecular architectures.

In terms of biological activity, 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Researchers have explored its potential as a lead compound for drug discovery programs aimed at treating neurodegenerative diseases and cancer. The compound's selectivity and bioavailability have been optimized through iterative synthesis and pharmacokinetic studies, paving the way for further preclinical evaluations.

The environmental impact of 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one has also garnered attention in recent years. Studies on its biodegradation pathways and ecotoxicological effects have been conducted to ensure its safe handling and disposal. These findings underscore the importance of adopting green chemistry principles in the synthesis and application of such compounds to minimize their ecological footprint.

Looking ahead, 2-Bromo-7H-pyrazino[2,3-b]pyrazin-6-one holds immense potential as a versatile building block in organic synthesis. Its unique combination of structural features and chemical reactivity makes it an attractive candidate for exploring new reaction mechanisms and material designs. Collaborative efforts between chemists, biologists, and engineers are expected to unlock novel applications for this compound in fields ranging from nanotechnology to personalized medicine.

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